Cas no 441016-65-5 (3-Bromo-4-methyl-2-furancarboxaldehyde)

• Product Name: 3-Bromo-4-methyl-2-furancarboxaldehyde
• CAS No: 441016-65-5
• MF: C₆H₅BrO₂
• MW: 189.006701231003
• CID: 4756166
• Update Time: 2023-08-16

3-Bromo-4-methyl-2-furancarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-methyl-2-furancarboxaldehyde
• 3-Bromo-4-methyl-2-furancarboxaldehyde

• Inchi： 1S/C6H5BrO2/c1-4-3-9-5(2-8)6(4)7/h2-3H,1H3
• InChI Key： LLKOTOMTOMSINN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)OC=C1C

Computed Properties

• Exact Mass: 187.94729g/mol
• Monoisotopic Mass: 187.94729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.2
• Molecular Weight: 189.01g/mol